Lipophilicity Comparison vs. Milacemide and Unsubstituted Scaffold
The target compound, 2-[(2,2-dimethylpropyl)amino]-N,N-dimethylacetamide, exhibits an XLogP3 of 1.1, representing a 0.35 to 2.6 log-unit increase in lipophilicity relative to key comparators [1]. Milacemide (2-(n-pentylamino)acetamide), the closest clinical-stage analog, has a reported logP of 0.754 (Wikipedia/consensus) to 0.38 (ACD/LogP, ChemSpider) . The unsubstituted glycine dimethylamide scaffold (2-amino-N,N-dimethylacetamide) is substantially more hydrophilic with ACD/LogP values of -1.49 to -0.27 . This logP elevation arises from the combined effect of the neopentyl N-alkyl group and the dimethyl tertiary amide, whereas milacemide's primary amide terminus depresses its logP despite the lipophilic pentyl chain [2].
| Evidence Dimension | Lipophilicity: computed octanol-water partition coefficient (XLogP3 / ACD/LogP) |
|---|---|
| Target Compound Data | XLogP3 = 1.1 (PubChem, 2021.05.07 release) |
| Comparator Or Baseline | Milacemide: logP = 0.754 (consensus) / ACD/LogP = 0.38 (ChemSpider); Glycine dimethylamide: ACD/LogP = -1.49 (ChemSpider) / XLogP = -0.27 (Molbase) |
| Quantified Difference | ΔlogP = +0.35 to +0.72 vs. milacemide; ΔlogP = +1.37 to +2.6 vs. glycine dimethylamide |
| Conditions | Computed values from different algorithmic implementations (XLogP3, ACD/LogP); not experimentally measured |
Why This Matters
A logP in the 1-3 range is associated with optimal passive blood-brain barrier penetration, positioning this compound favorably for CNS-targeted probe design where milacemide (logP ~0.4-0.75) may exhibit suboptimal partitioning.
- [1] PubChem. 2-[(2,2-Dimethylpropyl)amino]-N,N-dimethylacetamide, CID 61167226. XLogP3-AA = 1.1. https://pubchem.ncbi.nlm.nih.gov/compound/61167226 (accessed May 2026). View Source
- [2] Probes & Drugs Portal. MILACEMIDE (PD062512). TPSA = 55.12, Fraction Csp3 = 0.86. https://www.probes-drugs.org/compounds/PD062512 (accessed May 2026). View Source
